Cas no 20407-84-5 (Trans-2-Dodecenal)

• Product Name: Trans-2-Dodecenal
• CAS No: 20407-84-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• MDL: MFCD00014674
• CID: 263425
• PubChem ID: 87568517
• Update Time: 2026-05-14

Trans-2-Dodecenal Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenal, (2E)-
• TRANS-2-DODECENAL
• 2-DODECEN-1-AL
• 2-DODECENAL
• 2-TRANS-DODECENAL
• 3-NONYLACROLEIN
• DODEC-2-ENAL
• Einecs 243-797-2
• FEMA 2402
• T2 DODECENAL
• trans-2-dodecen-1-al
• Trans-2-Dodecenal

• MDL： MFCD00014674
• Inchi： InChI=1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h10-12H,2-9H2,1H3/b11-10+
• InChI Key： SSNZFFBDIMUILS-ZHACJKMWSA-N
• SMILES： CCCCCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.849 g/mL at 25 °C(lit.)
• Melting Point: 2°C (estimate)
• Boiling Point: 132°C/12mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.457(lit.)
• PSA: 17.07000
• LogP: 3.88220

Trans-2-Dodecenal Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1760 8/PG 3
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-23
• RTECS：JR5150000
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Other Chemical Reagents